[1-(2-Chlorophenyl)isoquinolin-3-yl](piperidin-1-yl)methanone

• CAS No.: 89242-18-2
• Molecular Formula: C21H19ClN2O
• Molecular Weight: 350.8 g/mol
• IUPAC Name: [1-(2-chlorophenyl)isoquinolin-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C21H19ClN2O/c22-18-11-5-4-10-17(18)20-16-9-3-2-8-15(16)14-19(23-20)21(25)24-12-6-1-7-13-24/h2-5,8-11,14H,1,6-7,12-13H2
• InChI Key: JXWKVMZOCWFZLA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC3=CC=CC=C3C(=N2)C4=CC=CC=C4Cl

Description

[1-(2-Chlorophenyl)isoquinolin-3-yl](piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H19ClN2O and its molecular weight is 350.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Operations are carried out as for Example 7, starting with 1.42 g of 1-(2-chlorophenyl) isoquinoline 3-carboxylic acid, 0.58 g of triethylamine, 0.62 g of ethyl chloroformate and 0.55 g of piperidine in 50 ml of chloroform. 1.2 g of 1-[[1-(2-chlorophenyl) 3-isoquinolyl]carbonyl]piperidine, melting at 161° C. is obtained.